Cas no 1429418-58-5 (3-(2,2-Difluoro-ethoxy)-1-isopropyl-4-nitro-1H-pyrazole)

• Product Name: 3-(2,2-Difluoro-ethoxy)-1-isopropyl-4-nitro-1H-pyrazole
• CAS No: 1429418-58-5
• MF: C₈H₁₁F₂N₃O₃
• MW: 235.188048601151
• CID: 5150655
• Update Time: 2025-06-08

3-(2,2-Difluoro-ethoxy)-1-isopropyl-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-Difluoro-ethoxy)-1-isopropyl-4-nitro-1H-pyrazole
• 1H-Pyrazole, 3-(2,2-difluoroethoxy)-1-(1-methylethyl)-4-nitro-

• Inchi： 1S/C8H11F2N3O3/c1-5(2)12-3-6(13(14)15)8(11-12)16-4-7(9)10/h3,5,7H,4H2,1-2H3
• InChI Key： VYCFTWCQBZDVPW-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C=C([N+]([O-])=O)C(OCC(F)F)=N1

Additional information on 3-(2,2-Difluoro-ethoxy)-1-isopropyl-4-nitro-1H-pyrazole

Introduction to 3-(2,2-Difluoro-ethoxy)-1-isopropyl-4-nitro-1H-pyrazole (CAS No. 1429418-58-5) and Its Emerging Applications in Chemical Biology

The compound 3-(2,2-Difluoro-ethoxy)-1-isopropyl-4-nitro-1H-pyrazole (CAS No. 1429418-58-5) represents a fascinating class of heterocyclic molecules that have garnered significant attention in the field of chemical biology and drug discovery. Its unique structural features, comprising a pyrazole core substituted with a 2,2-difluoro-ethoxy group, an isopropyl moiety, and a nitro group, endow it with distinct pharmacophoric properties that make it a promising candidate for further exploration.

Recent advancements in medicinal chemistry have highlighted the potential of pyrazole derivatives as scaffolds for developing novel therapeutic agents. The nitro group in this compound not only contributes to its electronic properties but also serves as a versatile handle for further functionalization, enabling the synthesis of more complex analogs. The presence of the 2,2-difluoro-ethoxy substituent adds an additional layer of complexity, potentially influencing both the metabolic stability and binding affinity of the molecule.

In the context of contemporary research, compounds like 3-(2,2-Difluoro-ethoxy)-1-isopropyl-4-nitro-1H-pyrazole are being investigated for their potential biological activities. Pyrazole-based molecules have demonstrated efficacy in various pharmacological contexts, including anti-inflammatory, antimicrobial, and anticancer applications. The structural motif is particularly noteworthy for its ability to interact with biological targets through multiple binding modes, which is a critical factor in the design of high-affinity ligands.

One of the most compelling aspects of this compound is its potential to serve as a lead structure for drug development. The combination of the isopropyl group and the nitro substituent suggests that it may exhibit favorable interactions with enzymes or receptors involved in disease pathways. Furthermore, the 2,2-difluoro-ethoxy moiety could enhance lipophilicity or metabolic stability, which are crucial parameters for pharmaceutical candidates. These attributes make it an attractive starting point for structure-activity relationship (SAR) studies aimed at optimizing its biological profile.

The synthetic accessibility of 3-(2,2-Difluoro-ethoxy)-1-isopropyl-4-nitro-1H-pyrazole also contributes to its appeal in research settings. The pyrazole core is readily accessible through established synthetic protocols, and introducing modifications such as the nitro group or the isopropyl side chain can be achieved with relative ease. This flexibility allows researchers to rapidly explore derivatives and evaluate their biological efficacy.

From a computational chemistry perspective, the electronic properties of this compound can be modeled to predict its interactions with biological targets. The presence of the electron-withdrawing nitro group and the electron-donating effects of the isopropyl and 2,2-difluoro-ethoxy substituents create a complex electronic landscape that may influence binding affinity and selectivity. Advanced computational methods, such as molecular docking and quantum mechanical calculations, are being employed to elucidate these interactions at a molecular level.

In vitro studies have begun to uncover the potential biological activities of related pyrazole derivatives. While specific data on 3-(2,2-Difluoro-ethoxy)-1-isopropyl-4-nitro-1H-pyrazole may still be limited compared to more established compounds, preliminary investigations suggest that it may exhibit inhibitory effects on certain enzymes or receptors relevant to human health. These findings underscore the importance of further exploration and validation through rigorous experimental assays.

The role of fluorine atoms in pharmaceutical chemistry cannot be overstated. The incorporation of fluorine into drug candidates often enhances metabolic stability and binding affinity due to its ability to modulate electronic properties and hydrophobicity. In this context, the 2,2-difluoro-ethoxy group in our compound is particularly noteworthy for its potential to confer these desirable characteristics. This feature aligns with current trends in medicinal chemistry toward designing molecules with optimized physicochemical properties.

As research progresses, it is anticipated that more sophisticated techniques will be employed to study compounds like 3-(2,2-Difluoro-ethoxy)-1-isopropyl-4-nitro-1H-pyrazole. Techniques such as X-ray crystallography can provide high-resolution structures of protein-ligand complexes, while biophysical methods like surface plasmon resonance can quantify binding affinities. These approaches will be instrumental in understanding how structural modifications influence biological activity.

The broader implications of this research extend beyond academic curiosity. The development of novel therapeutic agents is essential for addressing unmet medical needs worldwide. By leveraging compounds like 3-(2,2-Difluoro-ethoxy)-1-isopropyl-4-nitro-1H-pyrazole, researchers hope to identify new leads that can be advanced into clinical trials and ultimately translate into safe and effective treatments for patients.

In conclusion,3-(2,2-Difluoro-ethoxy)-1-isopropyl-4-nitro-1H-pyrazole (CAS No. 1429418-58-5) represents a promising chemical entity with significant potential in chemical biology and drug discovery. Its unique structural features and demonstrated biological relevance make it an attractive candidate for further investigation. As our understanding of its properties grows through both experimental and computational studies,this compound has the potential to contribute valuable insights into therapeutic development efforts.